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Compound of Interest

Compound Name: (5-Bromo-2-iodophenyl)methanol

Cat. No.: B171483 Get Quote

Technical Guide: (5-Bromo-2-
iodophenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of (5-Bromo-2-iodophenyl)methanol, a key intermediate in various synthetic

applications.

Core Molecular Data
The fundamental molecular properties of (5-Bromo-2-iodophenyl)methanol are summarized

in the table below for easy reference.

Property Value

Molecular Formula C7H6BrIO[1]

Molecular Weight 312.93 g/mol [1][2]

CAS Number 199786-58-8[2]

Synthesis and Purification Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b171483?utm_src=pdf-interest
https://www.benchchem.com/product/b171483?utm_src=pdf-body
https://www.benchchem.com/product/b171483?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/15339730
https://pubchemlite.lcsb.uni.lu/e/compound/15339730
https://www.sigmaaldrich.com/GB/en/substance/bbe5bromo2iodophenylmethanol31293199786588
https://www.sigmaaldrich.com/GB/en/substance/bbe5bromo2iodophenylmethanol31293199786588
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A representative protocol for the synthesis of a structurally similar isomer, 5-iodo-2-

bromobenzyl alcohol, is detailed below. This can serve as a foundational method for the

synthesis of (5-Bromo-2-iodophenyl)methanol, with the understanding that optimization may

be required.

Synthesis of 5-iodo-2-bromobenzyl alcohol

This synthesis involves the reduction of the corresponding benzoyl chloride.

Materials:

5-iodo-2-bromo-benzoyl chloride

Ethanol

Sodium borohydride

Hydrochloric acid

Ethyl acetate

n-Hexane

Water

Procedure:

Dissolve 5-iodo-2-bromo-benzoyl chloride in ethanol.

In a controlled environment, add sodium borohydride to the solution in batches, maintaining

the reaction temperature between 0-10°C.

Allow the reaction to proceed for 5-20 hours, monitoring its completion using Thin Layer

Chromatography (TLC).

Upon completion, adjust the pH of the solution to 5-6 with hydrochloric acid.

Add water to the reaction mixture.
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Remove the ethanol via distillation.

Extract the product into ethyl acetate.

Concentrate the ethyl acetate solution.

Add n-hexane to the concentrated solution and heat to reflux.

Cool the solution to induce crystallization of the final product.

Purification:

The crude product can be purified by recrystallization using a mixed solvent system of ethyl

acetate and n-hexane.

Analytical Methodologies
For the characterization and purity assessment of (5-Bromo-2-iodophenyl)methanol and

related compounds, the following analytical techniques are recommended:

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a robust

method for determining the purity of the compound.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This technique offers

high sensitivity and selectivity, making it ideal for quantitative analysis, especially in complex

mixtures.

Experimental Workflow
The following diagram illustrates the logical workflow from synthesis to analysis of (5-Bromo-2-
iodophenyl)methanol.
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Caption: Workflow for the synthesis, purification, and analysis of (5-Bromo-2-
iodophenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PubChemLite - (5-bromo-2-iodophenyl)methanol (C7H6BrIO) [pubchemlite.lcsb.uni.lu]

2. (5-Bromo-2-iodophenyl)methanol - [sigmaaldrich.com]

To cite this document: BenchChem. [(5-Bromo-2-iodophenyl)methanol molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171483#5-bromo-2-iodophenyl-methanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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